Cas no 92369-26-1 (2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester)

92369-26-1 structure
Product name:2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester
2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester
- ethyl 3-(2,6,6-trimethylcyclohex-1-en-1-yl)acrylate
- ethyl 3-(2,6,6-trimethylcyclohexen-1-yl)prop-2-enoate
- 92369-26-1
- EINECS 296-230-6
- (E)-ethyl 3-(2,6,6-trimethylcyclohex-1-enyl)acrylate
- SCHEMBL1761106
- NS00065389
- SCHEMBL1761108
- SGHXYRRAFDSHBV-CMDGGOBGSA-N
-
- Inchi: InChI=1S/C14H22O2/c1-5-16-13(15)9-8-12-11(2)7-6-10-14(12,3)4/h8-9H,5-7,10H2,1-4H3/b9-8+
- InChI Key: SGHXYRRAFDSHBV-CMDGGOBGSA-N
- SMILES: CCOC(=O)C=CC1=C(CCCC1(C)C)C
Computed Properties
- Exact Mass: 222.16198
- Monoisotopic Mass: 222.16198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.981
- Boiling Point: 294.1°Cat760mmHg
- Flash Point: 138.5°C
- Refractive Index: 1.512
2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester Related Literature
-
Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
-
Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
-
Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
-
Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
-
Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
92369-26-1 (2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester) Related Products
- 127-47-9(Retinyl acetate)
- 339-16-2(all-trans-Retinoic Acid Methyl Ester)
- 1361490-29-0(4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl)
- 157047-98-8(Benzomalvin C)
- 886506-33-8(1-[4-(4-Methyl-piperidine-1-sulfonyl)-phenyl]-piperazine)
- 2034341-07-4(3-(2H-1,3-benzodioxol-5-yl)-1-(2,5-dimethylbenzoyl)pyrrolidine)
- 1179622-21-9(1-tert-butoxycarbonyl-3,4-dihydro-2H-quinoline-5-carboxylic acid)
- 2138030-07-4(2-methoxy-N-[3-(2,2,2-trifluoroethylamino)cyclobutyl]acetamide)
- 2172527-63-6(4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol)
- 73024-80-3(5-(Hexadecanoylamino)fluorescein)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
